Cas no 1369893-47-9 (1-bromo-2-iodo-4-isopropylbenzene)

• Product Name: 1-bromo-2-iodo-4-isopropylbenzene
• CAS No: 1369893-47-9
• MF: C₉H₁₀BrI
• MW: 324.984174251556
• CID: 4697531
• Update Time: 2025-06-13

1-bromo-2-iodo-4-isopropylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-iodo-4-isopropylbenzene

• Inchi： 1S/C9H10BrI/c1-6(2)7-3-4-8(10)9(11)5-7/h3-6H,1-2H3
• InChI Key： AMPJZGLKJZVZMS-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Br)=C(I)C=1)(C)C

Additional information on 1-bromo-2-iodo-4-isopropylbenzene

Chemical Profile of 1-bromo-2-iodo-4-isopropylbenzene (CAS No. 1369893-47-9)

1-bromo-2-iodo-4-isopropylbenzene, identified by its CAS number 1369893-47-9, is a halogenated aromatic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This molecule, featuring a bromine atom at the 1-position, an iodine atom at the 2-position, and an isopropyl group at the 4-position on a benzene ring, serves as a versatile intermediate in the construction of more complex chemical entities. Its unique structural framework makes it particularly valuable for applications in medicinal chemistry, agrochemical synthesis, and material science.

Thehalogenated aromatic nature of 1-bromo-2-iodo-4-isopropylbenzene contributes to its reactivity, which is exploited in various synthetic pathways. The presence of both bromine and iodine atoms allows for selective functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are pivotal in the development of novel organic compounds, including biologically active molecules. The isopropyl substituent at the 4-position not only enhances the steric environment around the aromatic ring but also influences electronic properties, making it a strategic choice for tuning reactivity in subsequent synthetic steps.

In recent years, 1-bromo-2-iodo-4-isopropylbenzene has been utilized in the synthesis of pharmacologically relevant compounds. For instance, its incorporation into heterocyclic frameworks has led to the discovery of new scaffolds with potential therapeutic applications. Researchers have leveraged its reactivity to develop intermediates for kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The compound’s ability to undergo sequential functionalization has made it a valuable building block in drug discovery pipelines.

The pharmaceutical industry has shown particular interest in halogenated aromatics due to their role as key intermediates in the synthesis of active pharmaceutical ingredients (APIs). 1-bromo-2-iodo-4-isopropylbenzene exemplifies this trend by serving as a precursor for molecules that exhibit potent biological activity. Its structural features allow for modifications that can enhance drug-like properties such as solubility, bioavailability, and target specificity. This has spurred further investigation into its derivatives and analogs.

From a synthetic chemistry perspective, 1-bromo-2-iodo-4-isopropylbenzene offers a rich palette of reaction possibilities. The combination of bromine and iodine substituents enables multi-step syntheses where one halogen can be selectively replaced while retaining the other for subsequent transformations. This selectivity is crucial in complex molecule construction, where minimizing side reactions is essential. Additionally, the isopropyl group provides a handle for further derivatization via esterification, etherification, or alkylation reactions.

The agrochemical sector also benefits from the versatility of 1-bromo-2-iodo-4-isopropylbenzene. Halogenated aromatics are frequently employed in the development of pesticides and herbicides due to their ability to interact with biological targets in plants and pests. By serving as a precursor for these compounds, 1-bromo-2-iodo-4-isopropylbenzene contributes to efforts aimed at improving crop protection strategies while maintaining environmental sustainability.

In material science, the unique electronic and steric properties of 1-bromo-2-iodo-4-isopropylbenzene make it a candidate for applications in organic electronics. Halogenated aromatics can be incorporated into materials used in organic light-emitting diodes (OLEDs), photovoltaics, and sensors due to their tunable optoelectronic characteristics. The presence of bromine and iodine atoms can influence charge transport properties, making this compound a subject of interest for researchers developing advanced functional materials.

The synthesis of 1-bromo-2-iodo-4-isopropylbenzene typically involves halogenation reactions on an appropriately substituted benzene ring. Advances in catalytic methods have enabled more efficient and selective halogenation processes, reducing byproduct formation and improving yields. These improvements align with broader trends in green chemistry aimed at minimizing waste and energy consumption during chemical synthesis.

Ongoing research continues to uncover new applications for 1-bromo-2-iodo-4-isopropylbenzene and its derivatives. Innovations in synthetic methodologies are expanding its utility across multiple domains, including medicinal chemistry, agrochemicals, and materials science. As our understanding of molecular interactions deepens, compounds like 1-bromo-2-iodo-4-isopropylbenzene will undoubtedly play an increasingly important role in addressing global challenges through chemical innovation.